Cas no 209328-55-2 (5-fluoropyridin-3-ol)

5-Fluoropyridin-3-ol is a fluorinated pyridine derivative characterized by the presence of a hydroxyl group at the 3-position and a fluorine atom at the 5-position of the pyridine ring. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, offering selective reactivity for further functionalization. The fluorine substituent enhances electron-withdrawing properties, influencing the compound's stability and reactivity in cross-coupling and substitution reactions. Its structural features make it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The hydroxyl group provides a handle for derivatization, enabling the synthesis of ethers, esters, or other modified scaffolds. High purity grades are available for research and industrial applications.

5-fluoropyridin-3-ol structure

Product Name:5-fluoropyridin-3-ol

CAS No:209328-55-2

MF:C₅H₄FNO

MW:113.089764595032

MDL:MFCD03095199

CID:66802

PubChem ID:2762906

Update Time:2025-05-28

5-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-hydroxypyridine
- 5-Fluoro-3-hydroxypyridine
- 5-Fluoropyridin-3-ol
- 3-Pyridinol,5-fluoro
- 5-fluoranylpyridin-3-ol
- 5-Fluoro-3-pyridinol
- 5-fluoro-pyridin-3-ol
- 3-Pyridinol, 5-fluoro-
- PubChem6625
- KSC201G7T
- IUFLFKASIHPKNZ-UHFFFAOYSA-N
- BCP26892
- EBD36994
- STL557495
- BBL103685
- VP13463
- LS20013
- CM10665
- AB13569
- RP00576
- 3-fluoro-5-hydroxypyridine, AldrichCPR
- SY
- 5-fluoropyridin-3-ol
- MDL： MFCD03095199
- Inchi： 1S/C5H4FNO/c6-4-1-5(8)3-7-2-4/h1-3,8H
- InChI Key： IUFLFKASIHPKNZ-UHFFFAOYSA-N
- SMILES： FC1=CN=CC(=C1)O

Computed Properties

Exact Mass: 113.02800
Monoisotopic Mass: 113.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1

Experimental Properties

Density: 1.325
Melting Point: 162.0 to 166.0 deg-C
Boiling Point: 303℃ at 760 mmHg
Flash Point: 137°C
Refractive Index: 1.526
PSA: 33.12000
LogP: 0.92630

5-fluoropyridin-3-ol Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 22-36/37/38
Safety Instruction： 26-37
Hazardous Material Identification：
Storage Condition：0-10°C

5-fluoropyridin-3-ol Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-fluoropyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024000047-10g	3-Fluoro-5-hydroxypyridine	209328-55-2	98%	10g	$157.81	2023-09-02
Alichem	A024000047-25g	3-Fluoro-5-hydroxypyridine	209328-55-2	98%	25g	$344.14	2023-09-02
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0463759467- 1g	5-fluoropyridin-3-ol	209328-55-2	98%（HPLC）	1g	¥ 576.5	2021-05-18
Chemenu	CM103510-5g	5-Fluoropyridin-3-ol	209328-55-2	98%	5g	$88	2023-03-06
Chemenu	CM103510-10g	5-Fluoropyridin-3-ol	209328-55-2	98%	10g	$149	2023-03-06
Chemenu	CM103510-25g	5-Fluoropyridin-3-ol	209328-55-2	98%	25g	$341	2023-03-06
Chemenu	CM103510-100g	5-Fluoropyridin-3-ol	209328-55-2	98%	100g	$1063	2023-03-06
Apollo Scientific	PC8941-250mg	3-Fluoro-5-hydroxypyridine	209328-55-2	97%	250mg	£17.00	2025-02-22
Apollo Scientific	PC8941-1g	3-Fluoro-5-hydroxypyridine	209328-55-2	97%	1g	£27.00	2025-02-22
Apollo Scientific	PC8941-5g	3-Fluoro-5-hydroxypyridine	209328-55-2	97%	5g	£109.00	2025-02-22

5-fluoropyridin-3-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:209328-55-2)3-氟-5-羟基吡啶

Order Number:LE1680325

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:209328-55-2)3-Fluoro-5-hydroxypyridine

Order Number:1680325

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:16